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This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in preparing and

submitting their BIMA research proposals.

Frequently Asked Questions (FAQs)
Q1: What are the most common reasons for a BIMA research proposal to be rejected outright?

A1: Based on submission data, the primary reasons for outright rejection ("ditolak") are

fundamental flaws that prevent the proposal from being considered for review. These include:

Failure to Adhere to Guidelines: Proposals that do not follow the specific formatting and

content instructions are often immediately rejected.[1][2][3]

Mismatch with Funder Priorities: The proposed research does not align with the strategic

priorities of the funding agency.[3][4]

Missed Deadlines: Submission after the official deadline is a common and irreversible error.

[3][5][6][7]

Q2: My proposal status is "dikembalikan" (returned). What does this mean and what should I

do?

A2: A "dikembalikan" status indicates that the proposal has potential but requires revisions.

This is an opportunity to improve your proposal based on reviewer feedback. You must
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carefully address all reviewer comments, which may relate to the budget, methodology, or other

sections, and resubmit the revised proposal.[8][9]

Q3: What are the key formatting requirements for a BIMA proposal?

A3: Strict adherence to formatting is crucial. While specific guidelines may vary by scheme,

common requirements include:

Paper Size: A4

Margins: Left & Top: 4 cm; Right & Bottom: 3 cm

Font: Times New Roman, size 12

Spacing: 1.5 lines

File Format: PDF for the main proposal, and JPG/PNG for diagrams like the methods

flowchart.[10][11]

Q4: Can I be the lead researcher on more than one proposal in the same funding period?

A4: Typically, a researcher is not permitted to be the lead on a new proposal if they have not

officially completed a previously funded project. Additionally, there are often limits to the

number of projects a researcher can be involved in, both as a lead and as a member.[12]

Troubleshooting Guides
Guide 1: Aligning Your Budget (RAB) with Your
Research Methodology
A common issue is a disconnect between the proposed research activities and the requested

budget.

Problem: The budget does not logically follow from the methodology, or the justification for

costs is unclear.

Solution:
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Itemize Methodological Steps: Break down your experimental plan into discrete steps.

Assign Costs to Each Step: For each step, identify and quantify the necessary resources

(e.g., reagents, equipment usage, personnel time).

Provide Clear Justifications: In the budget justification section, explicitly link each cost to a

specific activity in your methodology.

Review for Consistency: Ensure that every item in your budget is accounted for in your

research plan and vice versa.

Guide 2: Navigating the BIMA Submission Portal
Technical issues during submission can be stressful. Proactive preparation is key.

Problem: Encountering errors or being unable to upload documents as the deadline

approaches.

Solution:

Early Submission: Do not wait until the last day to submit. Aim to submit at least two days in

advance to allow time for troubleshooting.[5]

Check File Sizes: Ensure your PDF and image files do not exceed the maximum allowable

size (e.g., 5 MB for the main proposal file).[9]

Use a Stable Internet Connection: A poor connection can interrupt uploads and cause data

loss.

Follow Portal Instructions: The BIMA portal has specific menus for new submissions and

revisions ("Usulan Baru" vs. "Perbaikan Usulan"). Ensure you are using the correct one.[9]

[13]

Quantitative Data Summary
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Rejection Factor Frequency Recommendation

Non-compliance with

Guidelines
High

Create a checklist based on

the official BIMA panduan

(guidebook).[2][8][12]

Misaligned Research Aims &

Objectives
High

Ensure a clear and logical flow

from your research question to

your objectives and methods.

[14]

Unrealistic Budget Medium

Justify every budget item with

direct reference to a

methodological step.[3][15]

Late Submission High

Submit proposals at least 48

hours before the deadline to

avoid technical glitches.[5][7]

Lack of Novelty/Impact Medium

Clearly articulate the originality

and potential contribution of

your research.[14]

Experimental Protocols
Protocol: Crafting a Compliant Methodological
Flowchart
BIMA proposals often require a flowchart ("diagram alir") of the research methodology. This

diagram must be clear, logical, and submitted in the correct format.

Methodology:

Identify Key Research Phases: Divide your research into major stages (e.g., "Sample

Preparation," "Data Collection," "Statistical Analysis").

Define Steps within Each Phase: For each phase, list the specific actions to be taken in

sequential order.
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Use Standard Flowchart Symbols:

Ovals for start/end points.

Rectangles for processes/actions.

Diamonds for decision points.

Construct the Flowchart: Use a tool that can export to JPG or PNG format. Connect the

symbols with arrows to indicate the flow of work.

Label Clearly: Ensure all text within the diagram is legible and concise.

Verify Logical Flow: Review the completed diagram to ensure it accurately and logically

represents your experimental workflow.
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Caption: Workflow for BIMA research proposal submission and review.
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Caption: Logical alignment of key proposal components.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Support Center]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b563726#common-problems-with-bima-research-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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